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Compound of Interest

Compound Name: 6-Chloroflavone

Cat. No.: B190342 Get Quote

Navigating the lifecycle of specialized research chemicals extends beyond their application in

experiments; it culminates in their safe and compliant disposal. This guide provides an in-

depth, procedural framework for the proper disposal of 6-chloroflavone, ensuring the safety of

laboratory personnel and adherence to environmental regulations. As a chlorinated organic

compound, 6-chloroflavone requires specific handling protocols that differ significantly from

non-halogenated chemical waste.

Immediate Safety Profile & Hazard Identification
Before handling or initiating any disposal procedure, a thorough understanding of the inherent

hazards of 6-chloroflavone is paramount. This compound is classified with specific risk factors

that dictate the required personal protective equipment (PPE) and handling precautions.

According to its GHS classification, 6-chloroflavone presents the following hazards:

Skin Irritation (H315): Causes skin irritation upon contact.[1][2]

Serious Eye Irritation (H319): Causes serious eye irritation.[1][2]

Respiratory Irritation (H335): May cause respiratory tract irritation if inhaled.[1][2]

These hazards necessitate a stringent adherence to safety protocols to prevent accidental

exposure. All handling and disposal procedures should be performed within a certified chemical

fume hood to minimize inhalation risk.[3][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b190342?utm_src=pdf-interest
https://www.benchchem.com/product/b190342?utm_src=pdf-body
https://www.benchchem.com/product/b190342?utm_src=pdf-body
https://www.benchchem.com/product/b190342?utm_src=pdf-body
https://www.benchchem.com/product/b190342?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/248021
https://pubchem.ncbi.nlm.nih.gov/compound/6-Chloroflavone
https://pubchem.ncbi.nlm.nih.gov/compound/248021
https://pubchem.ncbi.nlm.nih.gov/compound/6-Chloroflavone
https://pubchem.ncbi.nlm.nih.gov/compound/248021
https://pubchem.ncbi.nlm.nih.gov/compound/6-Chloroflavone
https://www.osha.gov/sites/default/files/publications/OSHA3404laboratory-safety-guidance.pdf
http://www.md.rcm.upr.edu/wp-content/uploads/sites/27/2014/08/21_OSHA_Lab_Standard_Chemical_Safety.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Essential Personal Protective Equipment (PPE)
Equipment Specification Purpose

Eye Protection
Chemical safety goggles or a

face shield.

Protects eyes from splashes

and airborne particles of the

solid compound.[5][6]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Prevents direct skin contact.

Gloves should be inspected

before use and disposed of as

contaminated waste after

handling.[5][6]

Body Protection A standard laboratory coat.

Protects skin and personal

clothing from contamination.[5]

[6]

Respiratory

Operations should be

conducted in a chemical fume

hood.

Minimizes the inhalation of

dust or vapors, which can

cause respiratory irritation.[3]

The Core Principle: Segregation of Halogenated
Waste
The foundational principle for the disposal of 6-chloroflavone is its classification as a

halogenated organic compound.[7][8] Regulatory bodies like the U.S. Environmental Protection

Agency (EPA) have specific guidelines for the management of such wastes due to their

potential to form persistent and toxic byproducts if improperly treated (e.g., during incineration).

[9][10]

Causality: The carbon-chlorine bond in 6-chloroflavone requires high-temperature incineration

with specific "scrubbing" technology to neutralize the resulting acidic gases (like hydrogen

chloride).[9] Mixing halogenated compounds with non-halogenated solvents can disrupt the

efficiency of standard incineration processes and may be prohibited by your waste

management facility.
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Therefore, the cardinal rule is: NEVER mix 6-chloroflavone waste with non-halogenated

organic waste streams.[7][11]

start_node process_node decision_node waste_node end_node Start: Identify
6-Chloroflavone Waste

Assess Waste Form

Unused solid, expired reagent,
or contaminated labware (e.g., weigh paper)

Solid

Solution in organic solvent

Liquid

Place in a dedicated, sealed
container for solid hazardous waste.

Pour into a designated waste container
for HALOGENATED ORGANIC LIQUIDS.

Label Container:
'Hazardous Waste'
'6-Chloroflavone'

List all components & percentages.

Store in designated Satellite
Accumulation Area (SAA).

Contact EHS for waste pickup.
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Caption: Disposal decision workflow for 6-chloroflavone waste.

Step-by-Step Disposal Protocol
This protocol applies to unused or expired 6-chloroflavone, as well as materials contaminated

during research activities.

Objective: To safely collect and contain 6-chloroflavone waste in compliance with institutional

and federal regulations.[12]

Materials:

Appropriate PPE (See Table 1)

Designated hazardous waste container for halogenated organic compounds (solid or liquid,

as appropriate)

Hazardous waste labels (provided by your institution's Environmental Health & Safety - EHS

- department)

Spatula, weighing paper, etc. (for solids)

Methodology
Don PPE: Before handling any waste, ensure you are wearing the appropriate personal

protective equipment as detailed in Table 1.

Identify the Correct Waste Stream:

Solid Waste: For pure, unused 6-chloroflavone or contaminated disposables (e.g.,

weighing paper, gloves, TLC plates), use a dedicated, sealable container for solid

halogenated waste.

Liquid Waste: If 6-chloroflavone is in a solvent, it must be collected in a designated

container for halogenated organic liquid waste.[7] These containers are often color-coded

or specifically labeled to prevent mixing.
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Transfer the Waste:

Solids: Carefully transfer the solid waste into the designated container using a spatula.

Avoid creating dust.[5]

Liquids: Pour liquid waste carefully into the halogenated waste container, using a funnel to

prevent spills.

Label the Container: This step is critical for regulatory compliance. Affix a hazardous waste

label to the container and fill it out completely.[6][11] The label must include:

The words "Hazardous Waste"

The full chemical name: "6-Chloroflavone"

A complete list of all other components in the container (e.g., solvents) with their

approximate percentages.

The date the container was first used for waste accumulation.

Secure and Store:

Tightly seal the waste container.[11]

Store the container in a designated, secondary containment-equipped Satellite

Accumulation Area (SAA) within your laboratory.[6] This area should be away from heat

sources and incompatible chemicals.

Arrange for Disposal: Once the container is full or you are ready to dispose of it, contact your

institution's EHS department to schedule a pickup.[6] Do not attempt to dispose of the

chemical through a third party yourself.

Spill Management Protocol
Accidental spills require immediate and correct action to mitigate exposure and environmental

contamination. The response procedure depends on the scale of the spill.

A. Minor Spill (Solid, Contained within a Fume Hood)
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Alert Personnel: Immediately notify others in the vicinity.

Restrict Access: Ensure the area is cordoned off to prevent cross-contamination.[6]

Ensure Proper PPE: Verify you are wearing the correct PPE, including gloves and eye

protection.

Containment: Gently cover the solid spill with an inert absorbent material such as

vermiculite, sand, or a commercial chemical sorbent.[13][14] This prevents the powder from

becoming airborne.

Collection: Carefully sweep or scoop the absorbed material into a sealable hazardous waste

container.[6][13]

Decontamination: Wipe the spill area with a cloth dampened with a suitable solvent (e.g.,

ethanol), followed by soap and water.

Dispose of Cleanup Materials: All materials used for cleanup (absorbent, cloths,

contaminated PPE) must be placed in the solid hazardous waste container and disposed of

according to the protocol in Section 3.[15]

B. Major Spill (Outside of a Fume Hood, or a Large
Quantity)

Evacuate: Immediately evacuate the immediate area. Alert all personnel to leave the

laboratory.

Isolate: Close the laboratory doors to contain any vapors or dust.

Notify: Contact your institution's emergency response line or EHS department immediately.

Provide them with the chemical name, location, and approximate quantity of the spill.

Do Not Attempt to Clean Up: A major spill requires specialized equipment and training. Wait

for the professional response team to arrive.[16]

Emergency First Aid Procedures
In the event of accidental exposure, take the following immediate actions:
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an emergency eyewash station, occasionally lifting the upper and lower eyelids. Seek

immediate medical attention.[15]

Skin Contact: Remove contaminated clothing and flush the affected skin with plenty of water

for at least 15 minutes. If irritation persists, seek medical attention.[14][15]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen and

seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[14]

References
OSHA Compliance For Labor
National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for
CID 248021, 6-Chloroflavone. PubChem.
PubChem. (n.d.). 6-Chloroflavone | C15H9ClO2 | CID 248021.
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).
Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards:
Updated Version.
Occupational Safety and Health Administration. (n.d.). Laboratory Safety Guidance. U.S.
Department of Labor.
U.S. Environmental Protection Agency. (n.d.).
Are You In Compliance With Proper Lab Waste Disposal Regulations? (n.d.). MCF
Environmental Services.
Nzenguet, A. Z. A., et al. (2018). In Situ Chemical Reduction of Chlorinated Organic
Compounds.
Hazardous Waste Segregation. (n.d.). University of Wisconsin-Madison.
Matsunaga, K., & Shinozaki, K. (2012).
The OSHA Lab Standard and the MSC Chemical Safety Manual. (n.d.).
Chlorinated Solvents. (n.d.). Tersus Environmental.
Dong, Z., et al. (2014). Chlorinated volatile organic compounds (Cl-VOCs) in environment -
sources, potential human health impacts, and current remediation technologies.
Dechlorination | Chlorine | Chloramines. (n.d.).
Fisher Scientific. (2024, March 29).
Electronic Code of Federal Regulations. (n.d.).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://ehs.princeton.edu/chemical/spill/procedures
https://emergency.fsu.edu/hazards/chemical-spills
https://ehs.princeton.edu/chemical/spill/procedures
https://emergency.fsu.edu/hazards/chemical-spills
https://www.benchchem.com/product/b190342?utm_src=pdf-body
https://www.benchchem.com/product/b190342?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparing for Emergency Chemical Spills. (n.d.). University of North Carolina at Chapel Hill,
Environment, Health & Safety.
Chemical Spill Procedures. (n.d.). Princeton University, Environmental Health and Safety.
Chemical Spill Procedures. (n.d.). Clarkson University.
Chemical Spill Response Guideline. (n.d.). Rowan University.
Chemical Spills. (n.d.).
40 CFR Appendix III to Subpart E of Part 268 - List of Halogenated Organic Compounds
Regulated Under § 268.32. (n.d.).
6-CHLOROFLAVONE | 10420-72-2. (n.d.). ChemicalBook.
6-Chloroflavone | 10420-72-2. (n.d.). J&K Scientific LLC.
Fisher Scientific. (2025, December 18).
EPA Hazardous Waste Codes. (n.d.). U.S. Environmental Protection Agency.
Appendix A Disposal Procedures by Chemical. (2022, June 6). University of Wisconsin-
Madison.
6-CHLOROFLAVONE CAS#: 10420-72-2. (n.d.). ChemicalBook.
National Research Council (US) Committee on Prudent Practices for Disposal of Chemicals
from Laboratories. (1983). Prudent Practices for Disposal of Chemicals from Laboratories.
6-CHLOROFLAVONE. (n.d.).
Proper Disposal of 6-Chlorochroman-4-one: A Guide for Labor
The NIH Drain Discharge Guide. (2020, September).
Proper Disposal Procedures for Moslosooflavone: A Guide for Labor

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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